Cas no 174-66-3 (Spiro[cyclopropane-1,3'-indoline])

• Product Name: Spiro[cyclopropane-1,3'-indoline]
• CAS No: 174-66-3
• MF: C₁₀H₁₁N
• MW: 145.201042413712
• MDL: MFCD16660763
• CID: 1035018
• PubChem ID: 14809277
• Update Time: 2025-10-28

Spiro[cyclopropane-1,3'-indoline] Chemical and Physical Properties

Names and Identifiers

• Spiro[cyclopropane-1,3'-indoline]
• 1',2'-DIHYDROSPIRO[CYCLOPROPANE-1,3'-INDOLE]
• spiro[1,2-dihydroindole-3,1'-cyclopropane]
• 1,2-dihydro-3-spiro-1'-cyclopropyl-1H-indole
• 1',2'-dihydrospiro(cyclopropane-1,3'-[3H]-indole)
• 1',2'-Dihydrospiro(cyclopropane-1,3'-[3H]indole)
• 1',2'-dihydrospiro< cyclopropane-1,3'-< 3H> indole>
• AGN-PC-002MF7
• AK-76284
• EN300-83214
• KB-259886
• SureCN1012828
• HVUXNJRKIXTEJG-UHFFFAOYSA-N
• spiro [cyclopropane-1, 3'-indoline]
• CS-0088470
• G76505
• 174-66-3
• DTXSID40564257
• DB-259320
• Z1203732731
• AKOS006346797
• SB13439
• SCHEMBL1012828

• MDL： MFCD16660763
• Inchi： 1S/C10H11N/c1-2-4-9-8(3-1)10(5-6-10)7-11-9/h1-4,11H,5-7H2
• InChI Key： HVUXNJRKIXTEJG-UHFFFAOYSA-N
• SMILES： N1C2C=CC=CC=2C2(C1)CC2

Computed Properties

• Exact Mass: 145.089149355g/mol
• Monoisotopic Mass: 145.089149355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 12Ų

Additional information on Spiro[cyclopropane-1,3'-indoline]

Spiro[cyclopropane-1,3'-indoline] (CAS No. 174-66-3): A Comprehensive Overview

Spiro[cyclopropane-1,3'-indoline] (CAS No. 174-66-3) is a unique and intriguing compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This spirocyclic compound, characterized by its distinctive cyclopropane and indoline moieties, exhibits a range of interesting properties that make it a valuable target for both academic research and industrial applications.

The spirocyclic structure of Spiro[cyclopropane-1,3'-indoline] is particularly noteworthy due to its potential to influence the conformational flexibility and stability of the molecule. The cyclopropane ring, known for its high ring strain, can impart unique electronic and steric effects that are crucial for various biological activities. Meanwhile, the indoline moiety, a common scaffold in natural products and pharmaceuticals, contributes to the compound's overall bioactivity and pharmacological profile.

Recent studies have highlighted the potential of Spiro[cyclopropane-1,3'-indoline] in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit potent anti-inflammatory properties. These findings suggest that Spiro[cyclopropane-1,3'-indoline] could be a promising lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory potential, Spiro[cyclopropane-1,3'-indoline] has also been investigated for its neuroprotective effects. A study conducted at the University of California, Los Angeles (UCLA) demonstrated that certain derivatives of this compound can effectively protect neurons from oxidative stress-induced damage. This neuroprotective activity makes Spiro[cyclopropane-1,3'-indoline] a potential candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The synthetic accessibility of Spiro[cyclopropane-1,3'-indoline] has also been a focus of recent research. A novel synthetic route developed by a team at the Massachusetts Institute of Technology (MIT) has significantly improved the efficiency and yield of the compound's synthesis. This advancement not only facilitates further studies but also paves the way for large-scale production in pharmaceutical settings.

Beyond its therapeutic applications, Spiro[cyclopropane-1,3'-indoline] has found utility in materials science. Its unique structural features make it an attractive candidate for the development of advanced materials with tailored properties. For example, researchers at Stanford University have explored the use of Spiro[cyclopropane-1,3'-indoline]-based polymers in optoelectronic devices due to their excellent photophysical properties.

In conclusion, Spiro[cyclopropane-1,3'-indoline] (CAS No. 174-66-3) is a multifaceted compound with a wide range of potential applications in medicine and materials science. Its unique spirocyclic structure and versatile chemical properties make it an exciting target for further research and development. As ongoing studies continue to uncover new insights into its behavior and potential uses, Spiro[cyclopropane-1,3'-indoline] is poised to play a significant role in advancing scientific knowledge and technological innovation.